4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H25N3O5S2 and its molecular weight is 439.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Bioactivity Studies
Compounds featuring benzenesulfonamide structures have been synthesized and evaluated for their bioactivity, including cytotoxicity and potential as enzyme inhibitors. For instance, new sulfonamides have been synthesized and tested for their tumor-specificity and inhibitory effects on carbonic anhydrase, an enzyme implicated in various physiological and pathological processes. Such studies contribute to the development of new therapeutic agents for cancer treatment (Gul et al., 2016).
Photodynamic Therapy Applications
Research into the photophysical and photochemical properties of compounds like zinc phthalocyanine substituted with benzenesulfonamide derivative groups demonstrates their potential as photosensitizers in photodynamic therapy (PDT). PDT is a treatment modality for cancer that utilizes light-sensitive compounds to produce cytotoxic species when exposed to light, targeting cancer cells (Pişkin et al., 2020).
Anticancer Activity
Several benzenesulfonamide derivatives have been evaluated for their in vitro antitumor activity. For example, novel compounds featuring benzenesulfonamide linked to various heterocyclic rings have shown promising broad-spectrum antitumor activity, highlighting the potential of these molecules in developing new anticancer therapies (Faidallah et al., 2007).
Anticonvulsant Agents
Research into azoles incorporating a sulfonamide moiety has identified compounds with significant anticonvulsant activity. This illustrates the potential of sulfonamide derivatives in developing treatments for neurological disorders such as epilepsy (Farag et al., 2012).
Properties
IUPAC Name |
4-(1,1-dioxothiazinan-2-yl)-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O5S2/c1-27-14-13-21(16-17-8-10-20-11-9-17)29(25,26)19-6-4-18(5-7-19)22-12-2-3-15-28(22,23)24/h4-11H,2-3,12-16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDQAMCWBBKXTPH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CC=NC=C1)S(=O)(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.